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Compound of Interest

Compound Name: 2-Chloro-3-methylpentane

Cat. No.: B3422118

An In-depth Technical Guide to the Molecular Properties of 2-Chloro-3-methylpentane

This document provides a detailed analysis of the molecular formula and molecular weight of 2-
Chloro-3-methylpentane, tailored for researchers, scientists, and professionals in the field of
drug development.

Molecular Formula

The molecular formula for 2-Chloro-3-methylpentane is C6H13CI.[1][2][3][4][5] This formula
indicates that each molecule of the compound is composed of six carbon atoms, thirteen
hydrogen atoms, and one chlorine atom. The structural arrangement of these atoms is a five-
carbon pentane chain with a chlorine atom attached to the second carbon and a methyl group
(-CH3) attached to the third carbon.[5]

Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The experimentally determined and commonly cited molecular weight of 2-Chloro-3-

methylpentane is approximately 120.62 g/mol .[1][2][3] A more precise calculation based on
the atomic weights of the individual elements provides a detailed understanding of this value.

Atomic Weights of Constituent Elements

The calculation of the molecular weight of 2-Chloro-3-methylpentane relies on the standard
atomic weights of Carbon, Hydrogen, and Chlorine.
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Standard Atomic Weight (

Element (Symbol) Atomic Number gimol )
Carbon (C) 6 12.011[6][7]
Hydrogen (H) 1 1.008[8][9][10]
Chlorine (CI) 17 35.453[11]

Calculation of Molecular Weight

The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H)
+ (Number of Cl atoms x Atomic weight of Cl)

MW = (6 x 12.011 g/mol ) + (13 x 1.008 g/mol ) + (1 x 35.453 g/mol)
MW = 72.066 g/mol + 13.104 g/mol + 35.453 g/mol
MW = 120.623 g/mol

This calculated value aligns closely with the published molecular weights of 120.620 g/mol and
120.622 g/mol .[1][2][3]

Logical Relationship of Components

The following diagram illustrates the elemental composition leading to the final molecular
structure of 2-Chloro-3-methylpentane.
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Elemental Composition of 2-Chloro-3-methylpentane

Constituent Elements

Carbon (C) Hydrogen (H) Chlorine (Cl)
Atomic Weight: 12.011 Atomic Weight: 1.008 Atomic Weight: 35.453

2-Chloro-3-methylpentane
(C6H13Cl)
Molecular Weight: 120.623

Click to download full resolution via product page

Elemental composition of 2-Chloro-3-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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